Cas no 313342-24-4 (N-[(1S,2S)-2-Amino-1,2-diphenylethyl]-2,3,4,5,6-pentafluorobenzene-1-sulfonamide)

• Product Name: N-[(1S,2S)-2-Amino-1,2-diphenylethyl]-2,3,4,5,6-pentafluorobenzene-1-sulfonamide
• CAS No: 313342-24-4
• MF: C₂₀H₁₅F₅N₂O₂S
• MW: 442.402321100235
• MDL: MFCD25977714
• CID: 2952336
• Update Time: 2024-10-31

N-[(1S,2S)-2-Amino-1,2-diphenylethyl]-2,3,4,5,6-pentafluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(1S,2S)-2-氨基-1,2-二苯基乙基]-2,3,4,5,6-五氟苯亚磺酰胺
• N-[(1S，2S)-2-Amino-1，2-diphenylethyl]-2，3，4，5，6-pentafluorobenzenesulfonamide
• N-((1S,2S)-2-Amino-1,2-diphenylethyl)-2,3,4,5,6-pentafluorobenzenesulfonamide
• (1S,2S)-(-)-N-(PENTAFLUOROBENZENESULFONYL)-1,2-DIPHENYLETHYLENEDIAMINE
• N-[(1S,2S)-2-Amino-1,2-diphenylethyl]-2,3,4,5,6-pentafluorobenzene-1-sulfonamide
• D83788
• (1S,2S)-N-(Pentafluorophenylsulfonyl)-1,2-diphenylethylenediamine
• N-[(1S,2S)-2-Amino-1,2-diphenylethyl]-2,3,

• MDL： MFCD25977714
• Inchi： 1S/C20H15F5N2O2S/c21-13-14(22)16(24)20(17(25)15(13)23)30(28,29)27-19(12-9-5-2-6-10-12)18(26)11-7-3-1-4-8-11/h1-10,18-19,27H,26H2/t18-,19-/m0/s1
• InChI Key： OXFFQNROWDDLTM-OALUTQOASA-N
• SMILES： S(C1C(=C(C(=C(C=1F)F)F)F)F)(N[C@@H](C1C=CC=CC=1)[C@H](C1C=CC=CC=1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 636
• XLogP3: 3.5
• Topological Polar Surface Area: 80.6